2-Amino-3-(carboxyformamido)propanoic acid 2-Amino-3-(carboxyformamido)propanoic acid L-2-Amino-3-(oxalylamino)propanoic acid, also known as oxalylaminoalanine or 3-oxalylamino-2-aminopropionic acid, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). L-2-Amino-3-(oxalylamino)propanoic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, L-2-amino-3-(oxalylamino)propanoic acid is primarily located in the cytoplasm. Outside of the human body, L-2-amino-3-(oxalylamino)propanoic acid can be found in grass pea and tea. This makes L-2-amino-3-(oxalylamino)propanoic acid a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 5302-45-4
VCID: VC0525639
InChI: InChI=1S/C5H8N2O5/c6-2(4(9)10)1-7-3(8)5(11)12/h2H,1,6H2,(H,7,8)(H,9,10)(H,11,12)/t2-/m0/s1
SMILES: C(C(C(=O)O)N)NC(=O)C(=O)O
Molecular Formula: C5H8N2O5
Molecular Weight: 176.13 g/mol

2-Amino-3-(carboxyformamido)propanoic acid

CAS No.: 5302-45-4

Inhibitors

VCID: VC0525639

Molecular Formula: C5H8N2O5

Molecular Weight: 176.13 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

2-Amino-3-(carboxyformamido)propanoic acid - 5302-45-4

CAS No. 5302-45-4
Product Name 2-Amino-3-(carboxyformamido)propanoic acid
Molecular Formula C5H8N2O5
Molecular Weight 176.13 g/mol
IUPAC Name (2S)-2-amino-3-(oxaloamino)propanoic acid
Standard InChI InChI=1S/C5H8N2O5/c6-2(4(9)10)1-7-3(8)5(11)12/h2H,1,6H2,(H,7,8)(H,9,10)(H,11,12)/t2-/m0/s1
Standard InChIKey NEEQFPMRODQIKX-UHFFFAOYSA-N
Isomeric SMILES C([C@@H](C(=O)O)N)NC(=O)C(=O)O
SMILES C(C(C(=O)O)N)NC(=O)C(=O)O
Canonical SMILES C(C(C(=O)O)N)NC(=O)C(=O)O
Appearance Solid powder
Melting Point 206°C
Physical Description Solid
Description L-2-Amino-3-(oxalylamino)propanoic acid, also known as oxalylaminoalanine or 3-oxalylamino-2-aminopropionic acid, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). L-2-Amino-3-(oxalylamino)propanoic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, L-2-amino-3-(oxalylamino)propanoic acid is primarily located in the cytoplasm. Outside of the human body, L-2-amino-3-(oxalylamino)propanoic acid can be found in grass pea and tea. This makes L-2-amino-3-(oxalylamino)propanoic acid a potential biomarker for the consumption of these food products.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms (2-amino-2-carboxymethyl)-L-oxamic acid
2-oxalylamino-3-aminopropionic acid
3-amino-N-(carboxycarbonyl)-DL-alanine
3-amino-N-(carboxycarbonyl)alanine
3-oxalylamino-2-aminopropionic acid
beta-N-oxalylamino-L-alanine
beta-N-oxalylaminoalanine
beta-N-oxalylaminoalanine, (L)-isomer
carboxycarbonyl-aminoalanine
dencichin
dencichin, DL-
dencichine
L-BOAA
lathyrus neurotoxin
ODAP
oxalylaminoalanine
oxalyldiaminopropionic acid
oxalyldiaminopropionic acid, (L-Ala)-isome
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2: Qiao CF, Liu XM, Cui XM, Hu DJ, Chen YW, Zhao J, Li SP. High-performance anion-exchange chromatography coupled with diode array detection for the determination of dencichine in Panax notoginseng and related species. J Sep Sci. 2013 Aug;36(15):2401-6. doi: 10.1002/jssc.201300334. Epub 2013 Jul 8. PubMed PMID: 23720413.
3: Xie GX, Qiu YP, Qiu MF, Gao XF, Liu YM, Jia W. Analysis of dencichine in Panax notoginseng by gas chromatography-mass spectrometry with ethyl chloroformate derivatization. J Pharm Biomed Anal. 2007 Feb 19;43(3):920-5. Epub 2006 Oct 6. PubMed PMID: 17029672.
4: Zhu J, Zhou X, Zheng H, Li Z. Enantioselective determination of dencichine in rabbit plasma by high-performance liquid chromatography-electrospray mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2006 Aug 18;840(2):124-31. Epub 2006 May 26. PubMed PMID: 16730243.
5: Li L, Wang CX, Qu Y, Cui XM. [Content determination of dencichine in Panax Notoginseng by a reversed phase ion-pair chromatography]. Zhongguo Zhong Yao Za Zhi. 2015 Oct;40(20):4026-30. Chinese. PubMed PMID: 27062822.
6: Koh HL, Lau AJ, Chan EC. Hydrophilic interaction liquid chromatography with tandem mass spectrometry for the determination of underivatized dencichine (beta-N-oxalyl-L-alpha,beta-diaminopropionic acid) in Panax medicinal plant species. Rapid Commun Mass Spectrom. 2005;19(10):1237-44. PubMed PMID: 15838924.
7: Yang LJ, Jiao CJ, Gao EQ. [Determination of Dencichine and Its Isomer in Panax notoginseng by Pre-column Derivatization HPLC]. Zhong Yao Cai. 2015 Feb;38(2):311-4. Chinese. PubMed PMID: 26415407.
8: Ji W, Xie H, Zhou J, Wang X, Ma X, Huang L. Water-compatible molecularly imprinted polymers for selective solid phase extraction of dencichine from the aqueous extract of Panax notoginseng. J Chromatogr B Analyt Technol Biomed Life Sci. 2016 Jan 1;1008:225-233. doi: 10.1016/j.jchromb.2015.11.053. Epub 2015 Dec 2. PubMed PMID: 26680322.
9: Zhu J, Liu SK, Fu CM, Li ZW. [Analysis of dencichine by HPLC with pre-column derivatization]. Zhongguo Zhong Yao Za Zhi. 2006 Nov;31(22):1865-8. Chinese. PubMed PMID: 17285985.
10: Ju ZC, He CY, Liu Q, Yang L, Wang ZT. Determination of dencichine in Sanqi tablet by HILIC . Zhongguo Zhong Yao Za Zhi. 2015 Jul;40(13):2594-7. PubMed PMID: 26697684.
11: Jie L, Pengcheng Q, Qiaoyan H, Linlin B, Meng Z, Fang W, Min J, Li Y, Ya Z, Qian Y, Siwang W. Dencichine ameliorates kidney injury in induced type II diabetic nephropathy via the TGF-β/Smad signalling pathway. Eur J Pharmacol. 2017 Oct 5;812:196-205. doi: 10.1016/j.ejphar.2017.06.024. Epub 2017 Jun 17. PubMed PMID: 28633927.
12: Wang C, Zhu J, Zhang D, Yang Y, Zheng L, Qu Y, Yang X, Cui X. Ionic liquid - microemulsions assisting in the transdermal delivery of Dencichine: Preparation, in-vitro and in-vivo evaluations, and investigation of the permeation mechanism. Int J Pharm. 2018 Jan 15;535(1-2):120-131. doi: 10.1016/j.ijpharm.2017.10.024. Epub 2017 Nov 7. PubMed PMID: 29104058.
PubChem Compound 440259
Last Modified Nov 11 2021
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